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Compound of Interest

Compound Name: Benproperine

Cat. No.: B1668004 Get Quote

Application Note: Benproperine
Disclaimer: This document provides a general overview of Benproperine for research and

informational purposes. It is not a protocol for its synthesis. The synthesis of pharmaceutical

compounds requires specialized knowledge, equipment, and adherence to strict safety and

regulatory guidelines. Attempting to synthesize chemical compounds without proper training

and facilities can be dangerous.

Introduction
Benproperine is a non-opioid antitussive (cough suppressant) agent used for the symptomatic

relief of cough.[1][2] It is available in several European and Central American countries under

various trade names, including Pectipront, Tussafug, and Blascorid.[2] Unlike opioid-based

cough suppressants such as codeine, Benproperine does not act on opioid receptors and thus

does not carry the associated risks of addiction.[3] Its mechanism of action is primarily centered

on the central nervous system, where it inhibits the cough center in the medulla oblongata.[3]

[4][5]

Chemical Properties and Data
Benproperine is a piperidine derivative.[6] The physical and chemical properties of

Benproperine are summarized below.
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Property Value Source

Molecular Formula C₂₁H₂₇NO [2][7]

Molecular Weight 309.45 g/mol [2][7][8]

IUPAC Name
1-[1-(2-benzylphenoxy)propan-

2-yl]piperidine
[7]

CAS Number 2156-27-6 [2][7]

Form Solid [9]

Table 1: Physicochemical properties of Benproperine.

Mechanism of Action
Benproperine's antitussive effect is multifaceted, involving both central and peripheral actions:

Central Inhibition: The primary mechanism is the suppression of the cough reflex by acting

on the cough center in the brain's medulla oblongata.[3][4][5] This reduces the frequency and

intensity of the cough reflex.[5]

Peripheral Effects: Some evidence suggests Benproperine may also possess mild

bronchodilator, anti-inflammatory, and local anesthetic effects on the respiratory tract's

mucous membranes.[4][5]

ARPC2 Inhibition: Recent research has identified Benproperine as a potent inhibitor of the

actin-related protein 2/3 complex subunit 2 (ARPC2).[9][10][11] By inhibiting ARPC2, it can

suppress cancer cell migration and tumor metastasis, indicating potential antineoplastic

properties.[8][9][10]

Conceptual Synthesis Pathway
The synthesis of piperidine-containing compounds is a significant area of medicinal chemistry.

[12][13] The general synthesis of Benproperine involves the formation of an ether linkage and

the introduction of a piperidine moiety. A known conceptual route involves two main

transformations:[2]
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Ether Formation: A base-catalyzed etherification reaction between 2-benzylphenol and a

dichloropropane derivative forms the key intermediate, 1-benzyl-2-(2-

chloropropoxy)benzene.[2]

Amination: Subsequent displacement of the remaining chlorine atom with piperidine

completes the synthesis of the Benproperine molecule.[2]

This general strategy highlights the key bond formations required to assemble the final

structure from commercially available precursors. The specific reagents, catalysts, and reaction

conditions are critical for ensuring reaction efficiency and purity and can be found in specialized

chemical literature and patents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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